Cas no 2172565-69-2 (2-(dicyclopropyl-1H-1,2,3-triazol-4-yl)ethan-1-amine)

• Product Name: 2-(dicyclopropyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
• CAS No: 2172565-69-2
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5909764
• PubChem ID: 165587569
• Update Time: 2025-05-25

2-(dicyclopropyl-1H-1,2,3-triazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(dicyclopropyl-1H-1,2,3-triazol-4-yl)ethan-1-amine
• 2172565-69-2
• EN300-1598055

• Inchi： 1S/C10H16N4/c11-6-5-9-10(7-1-2-7)14(13-12-9)8-3-4-8/h7-8H,1-6,11H2
• InChI Key： LRQIFBQBZDGOKY-UHFFFAOYSA-N
• SMILES： N1(C(=C(CCN)N=N1)C1CC1)C1CC1

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-(dicyclopropyl-1H-1,2,3-triazol-4-yl)ethan-1-amine

Introduction to 2-(dicyclopropyl-1H-1,2,3-triazol-4-yl)ethan-1-amine (CAS No. 2172565-69-2)

The compound 2-(dicyclopropyl-1H-1,2,3-triazol-4-yl)ethan-1-amine, identified by the CAS registry number CAS No. 2172565-69, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds known for their stability and versatility in organic synthesis. The structure of this molecule consists of a triazole ring substituted with two cyclopropyl groups and an ethanamine chain, making it a unique derivative with promising properties.

Recent studies have highlighted the importance of triazole derivatives in drug discovery and material science. The dicyclopropyl substitution on the triazole ring introduces steric bulk and enhances the molecule's stability, while the ethanamine group provides flexibility for further functionalization. These features make this compound a valuable building block for synthesizing more complex molecules with tailored functionalities.

In terms of synthesis, this compound can be prepared through a variety of methods, including click chemistry approaches such as the Huisgen cycloaddition reaction. The use of copper catalysts has been particularly effective in forming stable triazole rings with high yields. Researchers have also explored alternative methodologies to optimize the synthesis process, ensuring scalability and cost-effectiveness for industrial applications.

The pharmacological properties of 2-(dicyclopropyl-1H-1,2,3-triazol-4-yethylamine have been studied extensively in recent years. Preclinical data suggest that this compound exhibits potential as a modulator of various biological pathways, including those involved in inflammation and neurodegenerative diseases. Its ability to interact with specific protein targets makes it a promising candidate for drug development.

Moreover, the environmental impact of this compound has been a topic of interest. Studies indicate that it has low toxicity and biodegrades efficiently under standard conditions, making it an eco-friendly choice for certain applications. This aligns with the growing demand for sustainable chemical solutions in industries ranging from pharmaceuticals to agrochemicals.

In conclusion, 2-(dicyclopropyl-1H-1,2,3-triazol-4-ylethan-amine) is a versatile and intriguing molecule with diverse applications across multiple fields. Its unique structure and favorable properties position it as a key player in modern chemical research and development.